Cas no 884873-96-5 (7-bromo[1]benzothieno[2,3-d]pyrimidin-4(3H)-one)

• Product Name: 7-bromo[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• CAS No: 884873-96-5
• MF: C₁₀H₅BrN₂OS
• MW: 281.128499746323
• CID: 2108300
• PubChem ID: 59380494
• Update Time: 2025-04-21

7-bromo[1]benzothieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• 884873-96-5
• ISNYDCUKAAQLHS-UHFFFAOYSA-N
• DA-35809
• SCHEMBL2307979
• SCHEMBL12429413

• Inchi： 1S/C10H5BrN2OS/c11-5-1-2-6-7(3-5)15-10-8(6)9(14)12-4-13-10/h1-4H,(H,12,13,14)
• InChI Key： ISNYDCUKAAQLHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC1=C2C(NC=N1)=O

Computed Properties

• Exact Mass: 279.93060Da
• Monoisotopic Mass: 279.93060Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines